1-((4-(4-Amino-2-fluorophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol
Overview
Description
1-((4-(4-Amino-2-fluorophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol is a useful research compound. Its molecular formula is C19H19FN2O3 and its molecular weight is 342.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Analysis
Quinoline derivatives, including compounds structurally similar to 1-((4-(4-Amino-2-fluorophenoxy)quinolin-7-yl)oxy)-2-methylpropan-2-ol, are synthesized and analyzed for their chemical properties. For instance, the study by Tanjung et al. (2017) isolated a quinoline derivative from Melicope moluccana T.G. Hartley, elucidating its chemical structure through spectroscopy methods (Tanjung et al., 2017). Similarly, Aleksanyan and Hambardzumyan (2013) conducted studies on the reactions of 2-chloro-4-methylquinolines with aminobenzoic acids, exploring the synthesis of new quinoline derivatives (Aleksanyan & Hambardzumyan, 2013).
Anticancer Properties
Quinoline derivatives are evaluated for their antiproliferative effects. Tseng et al. (2014) synthesized indeno[1,2-c]quinolin-11-one derivatives and found them to exhibit strong antiproliferative activities against various cancer cell lines (Tseng et al., 2014). Huang et al. (2013) reported the synthesis of 2-(3-alkylaminophenyl)-6-(pyrrolidin-1-yl)quinolin-4-ones, demonstrating potent cytotoxic activity against cancer cell lines (Huang et al., 2013).
Molecular Recognition and Sensing
Quinoline derivatives are used as probes in molecular recognition and sensing. Khanvilkar et al. (2018) utilized optically pure 2-(quinolin-8-yloxy)cyclohexan-1-ol for molecular recognition, detectable by NMR or fluorescence spectroscopy (Khanvilkar & Bedekar, 2018). Additionally, Hazra et al. (2018) synthesized two quinoline-based isomers for fluorescence sensing of metal ions (Hazra et al., 2018).
Kinase Inhibition for Cancer Treatment
Quinoline derivatives are also investigated for their role as kinase inhibitors in cancer treatment. Zhou et al. (2020) designed and synthesized quinoline analogs with potent kinase inhibition properties for colorectal cancer treatment (Zhou et al., 2020).
Properties
IUPAC Name |
1-[4-(4-amino-2-fluorophenoxy)quinolin-7-yl]oxy-2-methylpropan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O3/c1-19(2,23)11-24-13-4-5-14-16(10-13)22-8-7-17(14)25-18-6-3-12(21)9-15(18)20/h3-10,23H,11,21H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOOIQKNZIHKMAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(COC1=CC2=NC=CC(=C2C=C1)OC3=C(C=C(C=C3)N)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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